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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Welcome to the technical support center for the crystallization of strontium thiosulfate hydrates.

This resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and frequently asked questions (FAQs) to address common

challenges encountered during experimental procedures.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during the

crystallization of strontium thiosulfate hydrates.

Problem 1: Difficulty in Inducing Crystallization

Q1: My strontium thiosulfate solution is supersaturated, but no crystals are forming. What can I

do?

A1: Supersaturated solutions of thiosulfates can be surprisingly stable.[1] To induce

crystallization, you can try the following methods:

Seeding: Introduce a small crystal of strontium thiosulfate into the solution. This provides a

template for crystal growth and is one of the most effective ways to control crystallization.

Mechanical Shock: Gently scratching the inner surface of the crystallization vessel with a

glass rod can create nucleation sites.
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Lowering the Temperature: A gradual decrease in temperature can reduce the solubility of

the strontium thiosulfate and promote crystallization. For the pentahydrate, a low

temperature is generally recommended for crystallization.[2]

Evaporation: Slow evaporation of the solvent will increase the concentration of the solute,

leading to crystallization. This method has been used to obtain the monohydrate at room

temperature over several months.[3]

Problem 2: Formation of Undesired Crystal Forms (Polymorphism)

Q2: I am trying to crystallize a specific hydrate of strontium thiosulfate (monohydrate or

pentahydrate), but I am getting the other form or a mixture. How can I control the

polymorphism?

A2: Both the monohydrate and pentahydrate of strontium thiosulfate have been crystallized at

room temperature, suggesting that temperature is not the sole determining factor.[3] Other

factors that can influence the resulting polymorph include:

Concentration: An aging process triggered by concentration may influence which hydrate

forms.[3] Experimenting with different starting concentrations of your reactants may favor the

formation of one polymorph over the other.

Solvent: While water is the typical solvent, the presence of co-solvents can sometimes

influence crystal structure. Strontium thiosulfate is insoluble in ethanol and acetone.[2]

Seeding: Seeding with a crystal of the desired hydrate form is the most direct way to

promote the crystallization of that specific polymorph.

Problem 3: Co-crystallization of Impurities

Q3: My strontium thiosulfate crystals are contaminated with byproducts like sodium nitrate or

unreacted strontium nitrate.

A3: This is a common issue, especially when preparing strontium thiosulfate from sodium

thiosulfate and strontium nitrate.[3] Here are some strategies to minimize and remove these

impurities:
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Stoichiometry Control: Carefully control the stoichiometry of your reactants to minimize the

amount of unreacted starting materials.

Recrystallization: This is a powerful technique for purifying crystalline compounds. A general

protocol would involve:

Dissolving the impure strontium thiosulfate crystals in a minimal amount of hot water.

Filtering the hot solution to remove any insoluble impurities.

Allowing the solution to cool slowly. The strontium thiosulfate should crystallize out, leaving

the more soluble impurities in the solution.

Collecting the purified crystals by filtration.

Washing: Washing the final crystals with a small amount of cold deionized water can help

remove adhering mother liquor containing dissolved impurities.

Problem 4: Decomposition of Thiosulfate Solution

Q4: My thiosulfate solution appears to be decomposing, indicated by the formation of a sulfur

precipitate.

A4: Thiosulfate solutions can be unstable, especially under acidic conditions. To prevent

decomposition:

pH Control: Maintain a neutral to slightly alkaline pH. It has been suggested that buffering

thiosulfate solutions to a pH of 9.0-9.5 can significantly improve their stability.

Avoid Strong Acids: Thiosulfate salts characteristically decompose in the presence of strong

acids.[4]

Temperature: Avoid excessively high temperatures during dissolution and crystallization, as

this can accelerate decomposition. The pentahydrate, for instance, loses some of its

hydration water at 100°C and decomposes at 225°C.[2]
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Q5: What are the known hydrates of strontium thiosulfate?

A5: At least two hydrates of strontium thiosulfate have been structurally characterized: the

monohydrate (SrS₂O₃·H₂O) and the pentahydrate (SrS₂O₃·5H₂O).[3]

Q6: What is a typical method for synthesizing strontium thiosulfate hydrates?

A6: A common laboratory synthesis involves the reaction of an aqueous solution of sodium

thiosulfate (often as the pentahydrate, Na₂S₂O₃·5H₂O) with a soluble strontium salt, such as

strontium nitrate (Sr(NO₃)₂) or strontium chloride (SrCl₂).[2][3] The strontium thiosulfate hydrate

then crystallizes from the solution.

Q7: How can I differentiate between the monohydrate and pentahydrate of strontium

thiosulfate?

A7: Several analytical techniques can be used to distinguish between the different hydrate

forms:

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) can reveal differences in the dehydration and decomposition profiles of

the hydrates. For example, the pentahydrate is known to lose four of its water molecules at

100°C.[2]

Spectroscopy (FTIR/Raman): Fourier-transform infrared (FTIR) and Raman spectroscopy

can identify differences in the vibrational modes of the water molecules and the thiosulfate

anion in the different crystal lattices.

X-ray Diffraction (XRD): Powder or single-crystal XRD provides a definitive method for

identifying the crystal structure and, therefore, the specific hydrate form.

Q8: What is the solubility of strontium thiosulfate hydrates?

A8: Strontium thiosulfate is described as moderately soluble in water. One source reports the

solubility of the pentahydrate as 12.5 g per 100 ml of water at 15°C.[2] The solubility is also

noted to vary with temperature.[2] It is insoluble in ethanol and acetone.[2]
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Table 1: Properties of Strontium Thiosulfate Hydrates

Property
Strontium Thiosulfate
Monohydrate (SrS₂O₃·H₂O)

Strontium Thiosulfate
Pentahydrate
(SrS₂O₃·5H₂O)

Molecular Weight ~217.76 g/mol ~289.82 g/mol

Crystal System Triclinic[5] Orthorhombic

Solubility in Water Data not readily available 12.5 g/100 mL at 15°C[2]

Thermal Behavior
Data not readily available due

to co-crystallized byproducts[3]

Loses four water molecules at

100°C; decomposes at

225°C[2]

Experimental Protocols
Protocol 1: General Synthesis of Strontium Thiosulfate Hydrates

This protocol is a general guideline based on literature procedures.[3] The specific hydrate

obtained may depend on various factors as discussed in the troubleshooting section.

Prepare Reactant Solutions:

Dissolve a known molar amount of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in

deionized water.

In a separate beaker, dissolve an equimolar amount of strontium nitrate (Sr(NO₃)₂) or

strontium chloride (SrCl₂) in deionized water.

Mix the Solutions:

Slowly add the strontium salt solution to the sodium thiosulfate solution with constant

stirring.

Crystallization:
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For the pentahydrate: Cool the resulting solution to a low temperature (e.g., in an ice bath)

to induce crystallization.[2]

For the monohydrate: Store the solution at room temperature and allow the solvent to

evaporate slowly over an extended period (several months).[3]

Isolate Crystals:

Collect the crystals by filtration.

Wash the crystals with a small amount of cold deionized water to remove residual mother

liquor.

Drying:

Dry the crystals, for example, in a desiccator at room temperature.

Visualizations
Caption: Experimental workflow for the synthesis and purification of strontium thiosulfate

hydrates.

Caption: Troubleshooting logic for common challenges in strontium thiosulfate hydrate

crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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